Novel olfactory ligands via terpene synthases†
Chemical Communications Pub Date: 2015-04-07 DOI: 10.1039/C5CC01814E
Abstract
A synthetic biology approach to the rational design of analogues of olfactory ligands by providing unnatural substrates for the enzyme synthesising (S)-germacrene D, an olfactory ligand acting as a plant derived insect repellent, to produce novel ligands is described as a viable alternative to largely unsuccessful ligand docking studies. (S)-14,15-Dimethylgermacrene D shows an unexpected reversal in behavioural activity.
